Nordihydrocapsaicin-d3
Description
Nordihydrocapsaicin-d3 is a deuterated analog of nordihydrocapsaicin, a capsaicinoid found in chili peppers. Nordihydrocapsaicin has the molecular formula C₁₇H₂₇NO₃, a molecular weight of 293.40 g/mol, and a structure characterized by a 7-methyloctanamide chain linked to a vanillyl group (4-hydroxy-3-methoxybenzyl) . The "-d3" suffix indicates substitution of three hydrogen atoms with deuterium, a modification commonly used to enhance metabolic stability and serve as an internal standard in mass spectrometry .
Nordihydrocapsaicin is a minor capsaicinoid, less pungent than capsaicin, and is used as a reference standard in natural product chemistry and food analysis . Its deuterated form, this compound, is hypothesized to share these applications but with improved utility in pharmacokinetic and metabolic studies due to isotopic labeling.
Properties
Molecular Formula |
C₁₇H₂₄D₃NO₃ |
|---|---|
Molecular Weight |
296.42 |
Synonyms |
N-[(4-Hydroxy-3-methoxyphenyl)methyl]-7-methyl-octanamide-d3; _x000B_7-Methyl-N-vanillyl-octanamide-d3; Norhydrocapsaicin-d3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Chemical Properties
The table below compares nordihydrocapsaicin-d3 (inferred) with structurally related capsaicinoids:
| Compound | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Key Structural Features |
|---|---|---|---|---|
| Nordihydrocapsaicin | C₁₇H₂₇NO₃ | 293.40 | 28789-35-7 | 7-methyloctanamide chain; saturated alkyl |
| This compound (hypothetical) | C₁₇H₂₄D₃NO₃ | ~296.43 | Not available | Three deuterium substitutions (position unspecified) |
| Capsaicin | C₁₈H₂₇NO₃ | 305.41 | 404-86-4 | 8-methylnonenamide chain; unsaturated (E)-6 double bond |
| Dihydrocapsaicin-d3 | C₁₈H₂₆D₃NO₃ | 310.45 | 1330261-21-6 | Saturated 8-methylnonanamide with three deuteriums |
| Homocapsaicin I | C₁₉H₂₉NO₃ | 319.45 | 58493-48-4 | 9-methylnonenamide chain; longer alkyl group |
Key Differences :
- Alkyl Chain: Nordihydrocapsaicin has a 7-methyloctanamide chain, shorter than capsaicin’s 8-methylnonenamide and homocapsaicin’s 9-methylnonenamide .
- Saturation: Unlike capsaicin (unsaturated), nordihydrocapsaicin and dihydrocapsaicin-d3 are fully saturated .
- Deuterium Labeling: Dihydrocapsaicin-d3 and this compound (hypothetical) incorporate deuterium, enhancing their utility in tracer studies .
Analytical and Functional Comparisons
Quantification Methods:
- Nordihydrocapsaicin and homodihydrocapsaicin are quantified using dihydrocapsaicin equivalents due to the lack of commercial standards .
- Homocapsaicin is measured as capsaicin equivalents .
- Deuterated analogs like dihydrocapsaicin-d3 are used as internal standards to improve quantification accuracy in LC-MS/MS .
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